Cas no 1803892-10-5 (Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate
• CAS No: 1803892-10-5
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 4958125
• Update Time: 2025-05-24

Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate

• Inchi： 1S/C13H13NO4/c1-2-18-13(17)10-5-6-11(12(15)16)9(8-10)4-3-7-14/h5-6,8H,2-4H2,1H3,(H,15,16)
• InChI Key： IJJWMLLHZYNLIM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C(=O)O)=C(C=1)CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 357
• XLogP3: 1.6
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate

Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate (CAS No. 1803892-10-5): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate, identified by its unique chemical signature under the CAS number 1803892-10-5, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This organic molecule, characterized by its ester and cyanoethyl functional groups, has garnered attention due to its potential applications in the synthesis of bioactive molecules and as a key intermediate in drug development pipelines.

The structural framework of Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate consists of a benzoate backbone, which is a well-documented scaffold in medicinal chemistry. The presence of a carboxylic acid group at the fourth position and a 2-cyanoethyl substituent at the third position introduces unique reactivity and binding properties. These features make it a versatile building block for designing molecules with specific biological activities.

In recent years, the pharmaceutical industry has witnessed an increasing demand for innovative intermediates that can streamline the synthesis of complex drug candidates. Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate has emerged as a valuable asset in this context. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, allows for the facile construction of more intricate molecular architectures. This adaptability is particularly advantageous in the pursuit of novel therapeutic agents targeting diverse disease pathways.

One of the most compelling aspects of Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate is its potential role in the development of small-molecule inhibitors. The benzoate moiety is known to interact favorably with biological targets, including enzymes and receptors, due to its hydrophobicity and planar structure. The cyanoethyl group further enhances this interaction by providing additional binding pockets and hydrogen bonding opportunities. Such features are critical for achieving high affinity and selectivity in drug design.

Recent studies have highlighted the utility of Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate in the synthesis of molecules with anti-inflammatory properties. Researchers have demonstrated that derivatives of this compound can modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK. These findings suggest that Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate could serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The compound's significance extends beyond its role as an intermediate in drug synthesis. It has also been explored as a precursor in materials science, particularly in the development of advanced polymers and coatings. The unique functional groups present in Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate allow for its incorporation into polymer backbones, resulting in materials with enhanced mechanical strength and chemical resistance.

In terms of synthetic methodologies, Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate can be synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the reaction of 4-formylbenzoic acid with cyanoethanol under acidic conditions, followed by esterification to introduce the ethyl group. Alternative methods include palladium-catalyzed cross-coupling reactions, which provide a more efficient route to higher yields.

The safety profile of Ethyl 4-carboxy-3-(2-cyanoethyl)benzoate is another critical consideration in its application. While it does not pose significant health hazards under standard handling conditions, appropriate precautions must be taken to prevent exposure to skin and eyes. Standard laboratory practices, such as wearing gloves and working in a fume hood, are recommended when handling this compound.

The environmental impact of using Ethyl 4-carboxo-3-(2-cyanoehtyl)benzoate as an intermediate also deserves attention. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of pharmaceutical manufacturing processes.

Looking ahead, the future prospects for Ethyl 4-carboxo-3-(2-cyanoehtyl)benzoate appear promising. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced biological activity. Additionally, collaborations between academia and industry will likely foster innovative applications across multiple disciplines.